Cas no 2171983-60-9 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid
• CAS No: 2171983-60-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5837805
• PubChem ID: 165809181
• Update Time: 2025-05-25

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid
• 2171983-60-9
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]pyrrolidin-2-yl}propanoic acid
• EN300-1488861

• Inchi： 1S/C25H28N2O5/c28-23(27-15-5-6-17(27)11-12-24(29)30)13-14-26-25(31)32-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,26,31)(H,29,30)
• InChI Key： XJYMZGCBNWFSIR-UHFFFAOYSA-N
• SMILES： O=C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid

Comprehensive Analysis of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171983-60-9)

The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171983-60-9) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a pyrrolidine ring and a propanoic acid tail, makes it a valuable building block for designing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and bioconjugation, aligning with current trends in precision medicine and targeted therapies.

In the context of peptide chemistry, the Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, enabling controlled synthesis of complex peptides. This attribute is critical for developing therapeutic peptides, a rapidly growing segment in the pharmaceutical industry. The compound’s CAS No. 2171983-60-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

Recent advancements in AI-driven drug design have further highlighted the importance of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid. Machine learning models often require precise structural data for molecular docking and virtual screening, where this compound’s well-defined properties are advantageous. Additionally, its application in click chemistry and biomaterial engineering has garnered attention, particularly in developing smart drug delivery systems.

From a synthetic perspective, the compound’s pyrrolidine scaffold is notable for its conformational rigidity, which can enhance binding affinity in drug-target interactions. This feature is particularly valuable in designing GPCR modulators and enzyme inhibitors, areas of intense research in oncology and neurodegenerative diseases. The propanoic acid moiety also offers versatility for further functionalization, making it a preferred choice for structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations are increasingly influencing the use of such compounds. Researchers are exploring sustainable synthesis routes for 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpyrrolidin-2-yl}propanoic acid (CAS No. 2171983-60-9) is a multifaceted compound with significant applications in modern drug development and material science. Its integration into cutting-edge research underscores its importance in addressing contemporary challenges in healthcare and biotechnology.